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Compound of Interest

Compound Name: Propargyl-PEG2-OH

Cat. No.: B1679628

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG2-OH, a bifunctional linker molecule, is a critical component in the construction
of Proteolysis Targeting Chimeras (PROTACSs) and for use in "click chemistry" applications.[1]
Its defined length polyethylene glycol (PEG) spacer and terminal propargyl and hydroxyl
groups allow for the covalent linkage of different molecular entities with improved solubility and
optimized spatial orientation. This technical guide provides a comprehensive overview of the
synthesis and purification of Propargyl-PEG2-OH, including detailed experimental protocols
and relevant quantitative data.

Chemical Properties and Specifications

Propargyl-PEG2-OH, also known as 2-[2-(prop-2-ynyloxy)ethoxy]ethanol, is a liquid at room
temperature with the following key properties:
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Property Value Reference
CAS Number 7218-43-1 [2]
Molecular Formula C7H1203 [3]
Molecular Weight 144.17 g/mol

Boiling Point 81 °C at 1 mmHg [2]

Density 1.06 g/cm3 [2]

Purity Typically 295% [2]

Synthesis of Propargyl-PEG2-OH

The synthesis of Propargyl-PEG2-OH is most commonly achieved via a Williamson ether
synthesis. This method involves the deprotonation of one of the hydroxyl groups of di(ethylene
glycol) to form an alkoxide, which then acts as a nucleophile to attack an electrophilic propargyl
halide (e.g., propargyl bromide).[4][5]

Synthesis Pathway

The chemical transformation for the synthesis of Propargyl-PEG2-OH is illustrated below.
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Strong Base
(e.g., NaH)

>
Mono-alkoxide intermediate] +
Di(ethylene glycol)
[Propargyl Bromide ; Propargyl-PEGZ-OH]

Anhydrous Solvent
(e.g., THF, DMF)
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Drying & Concentration
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Column Chromatography
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(Purity Analysis (TLC, NMR, GC-MS))

Pure Propargyl-PEG2-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. Propargyl-PEG2-OH | 7218-43-1 [sigmaaldrich.com]

e 3. 2-[2-(PROP-2-YNYLOXY)ETHOXY]ETHAN-1-OL | 7218-43-1 [chemicalbook.com]
e 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

e 5. community.wvu.edu [community.wvu.edu]

« To cite this document: BenchChem. [Synthesis and Purification of Propargyl-PEG2-OH: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679628#propargyl-peg2-oh-synthesis-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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